6-(2,5-Dimethoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(2,5-dimethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO3/c1-16-9-6-7-12(17-2)10(8-9)11-4-3-5-13(15)14-11/h3-8H,1-2H3,(H,14,15)
• InChI Key: QHOMUQPQDWSNCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC=CC(=O)N2
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID10682952
• Molecular Weight: 231.25 g/mol
• CAS RN: 30831-49-3

Description

6-(2,5-Dimethoxyphenyl)-2-hydroxypyridine, or 6-DMPH, is a synthetic compound that has been studied for its potential applications in scientific research. It is a white crystalline solid with a molecular weight of 214.24 g/mol and a melting point of 130-132°C. The compound is soluble in water, methanol, ethanol, and acetone, but insoluble in chloroform and ether. 6-DMPH has been used in various studies due to its ability to act as a substrate for various enzymes and its ability to bind to a variety of molecules.

Mechanism of Action

6-DMPH is known to act as a substrate for various enzymes. It can bind to certain proteins and enzymes, and its binding can affect the activity of the enzyme or protein. It can also act as an inhibitor of certain enzymes, and its binding can affect the activity of the enzyme or protein.
Biochemical and Physiological Effects
6-DMPH has been studied for its potential biochemical and physiological effects. Studies have shown that it can affect the activity of certain enzymes, such as cytochrome P450, and can also act as an inhibitor of certain enzymes. It has also been studied for its potential effects on cellular metabolism and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using 6-DMPH in laboratory experiments include its availability, its low cost, and its ability to act as a substrate for various enzymes and its ability to bind to a variety of molecules. The main limitation of using 6-DMPH in laboratory experiments is its potential toxicity. It should be handled with care, and appropriate safety measures should be taken when working with it.

Future Directions

The potential future directions for 6-DMPH research include further studies of its biochemical and physiological effects, its potential therapeutic applications, and its potential use as a drug delivery system. Additionally, further research could be conducted on its potential toxicity and its potential interactions with other compounds. Finally, further research could be conducted on its potential applications in drug design and drug discovery.

Synthesis Methods

The synthesis of 6-DMPH is achieved through a three-step process. The first step involves the reaction of 2,5-dimethoxyphenol with 2-chloro-1-methylpyridinium chloride in the presence of potassium carbonate at a temperature of 50-60°C. The second step involves the reaction of the intermediate product with sodium hydroxide in the presence of acetone at a temperature of 60-70°C. The final step involves the reaction of the intermediate product with sodium hydroxide in the presence of acetic acid at a temperature of 70-80°C.

Scientific Research Applications

6-DMPH has been widely used in scientific research due to its ability to act as a substrate for various enzymes and its ability to bind to a variety of molecules. It has been used in studies of enzyme kinetics, drug metabolism, and protein-ligand interactions. 6-DMPH has also been used in studies of the structural and functional properties of proteins and enzymes, as well as in studies of the mechanism of action of certain drugs.